2-[6-Oxo-3-(trifluoromethyl)pyridazin-1-yl]-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)propanamide

• IUPAC Name: 2-[6-oxo-3-(trifluoromethyl)pyridazin-1-yl]-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C16H12F3N5O2S/c1-9(24-13(25)6-5-12(23-24)16(17,18)19)14(26)22-15-21-11(8-27-15)10-4-2-3-7-20-10/h2-9H,1H3,(H,21,22,26)
• InChI Key: RXOJTOZPMZYGEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC(=CS1)C2=CC=CC=N2)N3C(=O)C=CC(=N3)C(F)(F)F
• Molecular Formula: C16H12F3N5O2S
• Molecular Weight: 395.4 g/mol

Description

The compound contains a pyridazin ring, a pyridin ring, and a thiazol ring. These are all heterocyclic compounds, which are widely used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of these rings from different cyclic or acyclic precursors. The exact method would depend on the specific substituents and their positions on the rings.

Molecular Structure Analysis

The compound’s structure is characterized by the presence of nitrogen heterocycles, which contribute to the stereochemistry of the molecule and allow for efficient exploration of the pharmacophore space due to sp3 hybridization.

Mechanism of Action

The biological activity of this compound would depend on its interaction with biological targets. Pyridazin, pyridin, and thiazol rings are found in many biologically active compounds, suggesting that this compound could have potential biological activity.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential biological activities. Given the biological activities associated with pyridazin, pyridin, and thiazol rings, this compound could have potential applications in medicinal chemistry.